Cas no 2411193-07-0 (1-(2-Chloropropanoyl)-3,5-dimethylimidazolidin-4-one)
1-(2-Chloropropanoyl)-3,5-dimethylimidazolidin-4-one Chemical and Physical Properties
Names and Identifiers
-
- 1-(2-Chloropropanoyl)-3,5-dimethylimidazolidin-4-one
- Z3774891239
-
- Inchi: 1S/C8H13ClN2O2/c1-5(9)7(12)11-4-10(3)8(13)6(11)2/h5-6H,4H2,1-3H3
- InChI Key: JMDMLCJILGCZEG-UHFFFAOYSA-N
- SMILES: ClC(C)C(N1CN(C)C(C1C)=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 244
- XLogP3: 0.5
- Topological Polar Surface Area: 40.6
1-(2-Chloropropanoyl)-3,5-dimethylimidazolidin-4-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7560159-0.05g |
1-(2-chloropropanoyl)-3,5-dimethylimidazolidin-4-one |
2411193-07-0 | 95.0% | 0.05g |
$827.0 | 2025-02-24 | |
| Enamine | EN300-7560159-0.1g |
1-(2-chloropropanoyl)-3,5-dimethylimidazolidin-4-one |
2411193-07-0 | 95.0% | 0.1g |
$867.0 | 2025-02-24 | |
| Enamine | EN300-7560159-0.25g |
1-(2-chloropropanoyl)-3,5-dimethylimidazolidin-4-one |
2411193-07-0 | 95.0% | 0.25g |
$906.0 | 2025-02-24 | |
| Enamine | EN300-7560159-0.5g |
1-(2-chloropropanoyl)-3,5-dimethylimidazolidin-4-one |
2411193-07-0 | 95.0% | 0.5g |
$946.0 | 2025-02-24 | |
| Enamine | EN300-7560159-1.0g |
1-(2-chloropropanoyl)-3,5-dimethylimidazolidin-4-one |
2411193-07-0 | 95.0% | 1.0g |
$986.0 | 2025-02-24 | |
| Enamine | EN300-7560159-2.5g |
1-(2-chloropropanoyl)-3,5-dimethylimidazolidin-4-one |
2411193-07-0 | 95.0% | 2.5g |
$1931.0 | 2025-02-24 | |
| Enamine | EN300-7560159-5.0g |
1-(2-chloropropanoyl)-3,5-dimethylimidazolidin-4-one |
2411193-07-0 | 95.0% | 5.0g |
$2858.0 | 2025-02-24 | |
| Enamine | EN300-7560159-10.0g |
1-(2-chloropropanoyl)-3,5-dimethylimidazolidin-4-one |
2411193-07-0 | 95.0% | 10.0g |
$4236.0 | 2025-02-24 |
1-(2-Chloropropanoyl)-3,5-dimethylimidazolidin-4-one Related Literature
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
Additional information on 1-(2-Chloropropanoyl)-3,5-dimethylimidazolidin-4-one
Professional Introduction to 1-(2-Chloropropanoyl)-3,5-dimethylimidazolidin-4-one (CAS No. 2411193-07-0)
1-(2-Chloropropanoyl)-3,5-dimethylimidazolidin-4-one, with the CAS number 2411193-07-0, is a significant compound in the field of chemical and pharmaceutical research. This compound belongs to the class of imidazolidinone derivatives, which have garnered considerable attention due to their versatile applications in medicinal chemistry and material science. The unique structural features of this molecule, particularly the presence of a 2-chloropropanoyl side chain and a symmetric dimethylimidazolidinone core, contribute to its distinctive chemical properties and reactivity. These characteristics make it a valuable building block for the synthesis of more complex molecules with potential therapeutic applications.
The compound's molecular structure is characterized by a five-membered heterocyclic ring containing two nitrogen atoms, which is typical for imidazolidinone derivatives. The presence of two methyl groups at the 3 and 5 positions of the imidazolidinone ring enhances its stability and influences its interactions with biological targets. The 2-chloropropanoyl group introduces a reactive site that can be utilized for further functionalization, enabling the development of novel derivatives with tailored properties.
In recent years, there has been growing interest in imidazolidinone derivatives due to their potential as pharmacophores in drug discovery. The structural motif is found in several bioactive molecules, making it an attractive scaffold for medicinal chemists. Specifically, the 1-(2-chloropropanoyl)-3,5-dimethylimidazolidin-4-one has been explored as a precursor in the synthesis of molecules with antimicrobial and anti-inflammatory properties. Its ability to undergo various chemical transformations, such as nucleophilic addition and condensation reactions, makes it a versatile intermediate in organic synthesis.
One of the most compelling aspects of this compound is its role in the development of novel therapeutic agents. Researchers have leveraged its structural framework to design molecules that interact with specific biological targets. For instance, studies have shown that derivatives of imidazolidinone can inhibit enzymes involved in inflammatory pathways, making them promising candidates for treating conditions such as rheumatoid arthritis and inflammatory bowel disease. The 2-chloropropanoyl group plays a crucial role in modulating the activity of these derivatives by influencing their binding affinity and selectivity.
The synthesis of 1-(2-chloropropanoyl)-3,5-dimethylimidazolidin-4-one typically involves condensation reactions between appropriate precursors under controlled conditions. The reaction pathway often requires careful optimization to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient and scalable production processes, which are essential for both academic research and industrial applications. The use of modern catalytic systems has further improved the sustainability of these synthetic routes by reducing waste and energy consumption.
The compound's potential extends beyond pharmaceutical applications into materials science. Imidazolidinone derivatives are known for their ability to form coordination complexes with metal ions, which has led to their use in catalysis and as components in functional materials. The presence of nitrogen donor sites in the imidazolidinone ring allows for stable binding with transition metals, facilitating various catalytic transformations. This property makes 1-(2-chloropropanoyl)-3,5-dimethylimidazolidin-4-one a valuable precursor for developing novel catalysts with enhanced efficiency and selectivity.
Evaluation of the compound's biological activity has been a focal point in recent research endeavors. In vitro studies have demonstrated that certain derivatives exhibit inhibitory effects on enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammatory responses. The< strong> 2-chloropropanoyl group appears to enhance these effects by improving interactions with target proteins. Additionally, preliminary in vivo studies suggest that these derivatives may have therapeutic potential in models of inflammation and pain.
The safety profile of 1-(2-chloropropanoyl)-3,5-dimethylimidazolidin-4-one is another critical consideration in its development as a pharmaceutical or material science component. Extensive toxicological studies are necessary to assess its potential hazards and ensure safe handling. Researchers have focused on evaluating its acute toxicity, chronic exposure risks, and potential environmental impact. These assessments are essential for determining appropriate regulatory guidelines and application protocols.
The future prospects for this compound are promising, with ongoing research exploring new synthetic strategies and applications. Innovations in computational chemistry are aiding researchers in predicting the properties of novel derivatives before they are synthesized experimentally. This approach accelerates the drug discovery process by identifying promising candidates more efficiently.
The versatility of 1-(2-chloropropanoyl)-3,5-dimethylimidazolidin-4-one makes it an indispensable tool in both academic laboratories and industrial research facilities. Its role as a precursor for bioactive molecules underscores its importance in advancing our understanding of chemical biology and developing next-generation therapeutics.
2411193-07-0 (1-(2-Chloropropanoyl)-3,5-dimethylimidazolidin-4-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)